![molecular formula C4H9O5P B1582296 Trimethyl phosphonoformate CAS No. 31142-23-1](/img/structure/B1582296.png)
Trimethyl phosphonoformate
Overview
Description
Trimethyl phosphonoformate (TMPF) is a chemical compound that is widely used in scientific research. It is a colorless liquid that has a molecular formula of C4H9O4P and a molecular weight of 166.08 g/mol. TMPF is commonly used as a reagent in organic synthesis and as a phosphorus source in the production of phosphorus-containing compounds.
Scientific Research Applications
Antiviral Research
Prodrugs of Antiviral Agents : Trimethyl phosphonoformate has been used in the synthesis of acyloxyalkyl acylphosphonates, potential prodrugs of the antiviral agent trisodium phosphonoformate. These compounds showed inhibitory effects on HIV-1 in infected cells (Iyer et al., 1989).
Inhibition of Herpesvirus : Phosphonoformate, a compound related to this compound, has been found to inhibit the DNA polymerase induced by herpesvirus and block the replication of various herpesviruses in cell culture (Reno et al., 1978).
Chemical Synthesis
Synthesis of α-Hydroxy and α-Aminophosphonates : A method involving trimethyl phosphite, a compound closely related to this compound, has been developed for synthesizing α-amino- and α-hydroxy phosphonates, showcasing its utility in organic synthesis (Vahdat et al., 2008).
Adsorption Studies in Semiconductor Research : The adsorption of trimethyl phosphite at semiconductor surfaces has potential applications in sensor technology, adhesion promoters, and wear-resistant coatings. This study can provide insights into the possible applications of this compound in similar contexts (Wong et al., 2013).
Environmental Applications
- Removal of Toxic Metals : Amino trimethylene phosphonic acid, a compound related to this compound, has been used in layered double hydroxides for the removal of Cu2+ and Pb2+ from wastewater. This suggests potential environmental applications for this compound in waste management and pollution control (Zhu et al., 2020).
Properties
IUPAC Name |
methyl dimethoxyphosphorylformate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9O5P/c1-7-4(5)10(6,8-2)9-3/h1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VITRIUYHBVKBDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)P(=O)(OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9O5P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50185073 | |
Record name | Trimethyl phosphonoformate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50185073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
31142-23-1 | |
Record name | Trimethyl phosphonoformate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031142231 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Trimethyl phosphonoformate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50185073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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